Cas no 1428532-93-7 (8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3(2H)-one)

• Product Name: 8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3(2H)-one
• CAS No: 1428532-93-7
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• MDL: MFCD12406875
• CID: 3163920
• PubChem ID: 74891415
• Update Time: 2025-10-28

8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• ZEWPPMJHVMHLHL-UHFFFAOYSA-N
• DTXSID901157859
• D79840
• 8-CHLORO-6-(TRIFLUOROMETHYL)-2H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-ONE
• 1428532-93-7
• 8-chloro-6-(trifluoromethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 8-chloro-6-(trifluoromethyl)-
• SCHEMBL19152183
• MFCD12406875
• AKOS027422314
• GS-1015
• 8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3(2H)-one

• MDL： MFCD12406875
• Inchi： 1S/C7H3ClF3N3O/c8-4-1-3(7(9,10)11)2-14-5(4)12-13-6(14)15/h1-2H,(H,13,15)
• InChI Key： ZEWPPMJHVMHLHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C(NN=C21)=O

Computed Properties

• Exact Mass: 236.9916739g/mol
• Monoisotopic Mass: 236.9916739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones